Cas no 191675-19-1 (1H-Indole-3-aceticacid, 4-(1-methylethyl)-)

• Product Name: 1H-Indole-3-aceticacid, 4-(1-methylethyl)-
• CAS No: 191675-19-1
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 116069
• PubChem ID: 45117020
• Update Time: 2025-04-18

1H-Indole-3-aceticacid, 4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-aceticacid, 4-(1-methylethyl)-
• 2-(4-propan-2-yl-1H-indol-3-yl)acetic acid
• 1H-Indole-3-aceticacid,4-(1-methylethyl)-(9CI)
• 2-(4-Isopropyl-1H-indol-3-yl)acetic acid
• DTXSID80668541
• [4-(Propan-2-yl)-1H-indol-3-yl]acetic acid
• 2-(4-Isopropyl-1H-indol-3-yl)aceticacid
• 2-[4-(propan-2-yl)-1H-indol-3-yl]acetic acid
• 191675-19-1

• Inchi： 1S/C13H15NO2/c1-8(2)10-4-3-5-11-13(10)9(7-14-11)6-12(15)16/h3-5,7-8,14H,6H2,1-2H3,(H,15,16)
• InChI Key： RQPYPOXRWCPZLH-UHFFFAOYSA-N
• SMILES： OC(CC1=CNC2C=CC=C(C(C)C)C1=2)=O

Computed Properties

• Exact Mass: 217.11035
• Monoisotopic Mass: 217.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6

Experimental Properties

• PSA: 53.09